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Compound of Interest

Compound Name: Berninamycin D

Cat. No.: B1247361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Berninamycin D is a cyclic thiopeptide antibiotic and a minor metabolite isolated from the

fermentation broth of Streptomyces bernensis. As a member of the berninamycin family, its

structural elucidation and characterization are crucial for understanding its biological activity,

mechanism of action, and potential therapeutic applications. Berninamycin D is structurally

distinct from its major analogue, Berninamycin A, notably by the absence of two

dehydroalanine units.[1] This document provides detailed application notes and experimental

protocols for the comprehensive analytical characterization of Berninamycin D, employing a

suite of modern analytical techniques.

The primary methods for characterizing Berninamycin D include High-Performance Liquid

Chromatography (HPLC) for isolation and purity assessment, Mass Spectrometry (MS) for

molecular weight determination and structural fragmentation analysis, and Nuclear Magnetic

Resonance (NMR) spectroscopy for detailed structural elucidation.

Physicochemical Properties and Quantitative Data
A summary of the key physicochemical properties of Berninamycin D and the related

Berninamycin A is presented below for comparative analysis.
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Property Berninamycin D Berninamycin A

Molecular Formula C45H45N13O13S C51H51N15O15S

Molecular Weight 1008.0 g/mol [1][2][3] 1146.1 g/mol [4]

CAS Number 161263-50-9[1][2][3] Not specified

Appearance Solid[3] Pale yellow amorphous solid

Solubility Soluble in DMF and DMSO[3] Not specified

Origin Streptomyces bernensis[1][3] Streptomyces bernensis

Experimental Protocols
Isolation and Purification of Berninamycin D
Berninamycin D is typically isolated from the fermentation culture of Streptomyces bernensis

as a minor component alongside other berninamycin analogues. A general workflow for its

isolation and purification is outlined below.
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Fermentation & Extraction

Chromatographic Purification

Final Product

1. Fermentation of S. bernensis

2. Centrifugation of Culture Broth

3. Acetone Extraction of Mycelial Cake

4. Concentration of Acetone Extract

5. Hydrophobic Resin Column Chromatography

6. Elution with Methanol Gradient

7. Preparative RP-HPLC

8. Lyophilization

Pure Berninamycin D
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Sample Preparation

Mass Spectrometry Analysis

Data Analysis

1. Dissolve Sample in Suitable Solvent

2. Ionization (ESI or MALDI)

3. MS1: Full Scan for Molecular Ion

4. MS/MS: Fragmentation of Precursor Ion

5. Molecular Weight Determination from MS16. Fragmentation Pattern Analysis from MS/MS

7. Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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